Methyl 3-(2-amino-4-fluorophenoxy)benzoate

• IUPAC Name: methyl 3-(2-amino-4-fluorophenoxy)benzoate
• InChI: InChI=1S/C14H12FNO3/c1-18-14(17)9-3-2-4-11(7-9)19-13-6-5-10(15)8-12(13)16/h2-8H,16H2,1H3
• InChI Key: KCKSFOMNCVKMAY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OC2=C(C=C(C=C2)F)N
• Molecular Formula: C14H12FNO3
• Molecular Weight: 261.25 g/mol

Description

“Methyl 3-(2-amino-4-fluorophenoxy)benzoate” is a chemical compound with the molecular formula C14H12FNO3 and a molecular weight of 261.25. It is used for proteomics research. This compound exhibits immense potential due to its unique molecular structure, allowing it to be utilized for various purposes such as drug development, material synthesis, and biological studies.

Molecular Structure Analysis

The molecular structure of “Methyl 3-(2-amino-4-fluorophenoxy)benzoate” is defined by its molecular formula, C14H12FNO3. The InChI code for this compound is 1S/C14H12FNO3/c1-18-14(17)9-5-4-8-12(13(9)16)19-11-7-3-2-6-10(11)15/h2-8H,16H2,1H3.

It has a molecular weight of 261.25 and a molecular formula of C14H12FNO3. The compound should be stored at room temperature.

Scientific Research Applications

• Anaerobic Transformation in Biochemical Processes : A study explored the transformation of phenol to benzoate by an anaerobic, phenol-degrading consortium. Fluorophenols, including those structurally similar to Methyl 3-(2-amino-4-fluorophenoxy)benzoate, were used to investigate this process, revealing insights into the biochemical pathways involved in phenol degradation (Genthner, Townsend, & Chapman, 1989).

• Chemical Properties and Structural Analysis : Research on monofluorinated small molecules, including compounds structurally related to Methyl 3-(2-amino-4-fluorophenoxy)benzoate, provided valuable insights into their chemical properties and molecular structures. These studies are crucial for understanding the behavior of such compounds in various chemical reactions (Burns & Hagaman, 1993).

• Application in Polymer Synthesis : A study demonstrated the use of a compound similar to Methyl 3-(2-amino-4-fluorophenoxy)benzoate in the synthesis of hyperbranched aromatic polyamides. This highlights its potential application in materials science, particularly in the development of new polymers with specific properties (Yang, Jikei, & Kakimoto, 1999).

• Organic Synthesis and Medicinal Chemistry : The compound's derivatives have been explored in the context of organic synthesis techniques and their potential applications in medicinal chemistry. For instance, the synthesis of fluorobenzoate esters through cascade reactions indicates the versatility of these compounds in organic synthesis (Qureshi & Njardarson, 2022).

• Cancer Research and Imaging : Some derivatives of Methyl 3-(2-amino-4-fluorophenoxy)benzoate have been studied for their potential use in cancer research and imaging techniques, demonstrating the compound's relevance in biomedical applications (Mertens et al., 1994).